![molecular formula C23H21BrN2O4S B298558 5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one](/img/structure/B298558.png)
5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that belongs to the class of thiazolidinone derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of 5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its biological effects through the inhibition of specific enzymes and receptors. For example, the compound has been shown to inhibit the activity of tyrosinase, which is involved in the production of melanin and plays a crucial role in skin pigmentation. Inhibition of tyrosinase activity can lead to the prevention of hyperpigmentation and the treatment of skin disorders.
Biochemical and Physiological Effects:
5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one exhibits a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and lower blood glucose levels. The compound has also been shown to possess antimicrobial and antiviral properties, making it a potential candidate for the treatment of infectious diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is its simplicity of synthesis. The compound can be easily synthesized in a few steps and in large quantities, making it an attractive candidate for drug discovery and material science. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of 5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One possible direction is the modification of the compound to improve its solubility and bioavailability. Another direction is the investigation of its potential applications in other fields, such as material science and catalysis. Furthermore, the compound can be further evaluated for its efficacy and safety in preclinical and clinical studies for the treatment of various diseases.
Synthesis Methods
The synthesis of 5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 2-amino-4-methyl-5-oxo-1,3-thiazolidine with 3-bromo-5-ethoxy-4-(2-propynyloxy)benzaldehyde and 4-methoxyaniline in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by cyclization, to yield the final product. The synthesis method is simple, efficient, and can be easily scaled up for large-scale production.
Scientific Research Applications
5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry. It exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-microbial, anti-viral, and anti-diabetic properties. The compound has been shown to inhibit the activity of various enzymes, including tyrosinase, α-glucosidase, and acetylcholinesterase, which are involved in the pathogenesis of several diseases.
properties
Product Name |
5-[3-Bromo-5-ethoxy-4-(2-propynyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one |
---|---|
Molecular Formula |
C23H21BrN2O4S |
Molecular Weight |
501.4 g/mol |
IUPAC Name |
(5Z)-5-[(3-bromo-5-ethoxy-4-prop-2-ynoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C23H21BrN2O4S/c1-5-11-30-21-18(24)12-15(13-19(21)29-6-2)14-20-22(27)26(3)23(31-20)25-16-7-9-17(28-4)10-8-16/h1,7-10,12-14H,6,11H2,2-4H3/b20-14-,25-23? |
InChI Key |
DACRMSQTWYGMNT-VASVRFFCSA-N |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)Br)OCC#C |
SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)Br)OCC#C |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)Br)OCC#C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.